![molecular formula C19H20O5 B2560335 [(3S)-4-Benzoyloxy-3-hydroxy-3-methylbutyl] benzoate CAS No. 2230804-34-7](/img/structure/B2560335.png)
[(3S)-4-Benzoyloxy-3-hydroxy-3-methylbutyl] benzoate
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Description
[(3S)-4-Benzoyloxy-3-hydroxy-3-methylbutyl] benzoate, also known as BMHBB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BMHBB is a derivative of butyrolactone, a cyclic ester that has been used as a solvent, intermediate, and starting material for the synthesis of various compounds.
Scientific Research Applications
Tissue Engineering Materials
(3S)-4-Benzoyloxy-3-hydroxy-3-methylbutyl benzoate has applications in tissue engineering. Polyhydroxyalkanoates (PHAs), which include compounds like 3-hydroxybutyrate, have been used in developing medical devices and tissue engineering products such as sutures, repair patches, and bone marrow scaffolds. These PHAs offer favorable mechanical properties, biocompatibility, and desirable degradation times under specific physiological conditions (Chen & Wu, 2005).
RNA and DNA Synthesis
Selective benzoylation, a process related to (3S)-4-Benzoyloxy-3-hydroxy-3-methylbutyl benzoate, is significant in the solid-phase synthesis of RNA and DNA. This process has enabled the preparation of protected ribonucleosides, crucial for synthesizing oligoribonucleotides on solid supports (Kempe et al., 1982).
Catalytic Studies in Polymer Science
The compound finds application in the study of polymeric metal complexes, which involves catalysis and oxidation processes. Polymeric complexes of this kind are used for the oxidation of aldehydes to carboxylic acids, demonstrating their significance in chemical synthesis and polymer science (Ingole, Bajaj, & Singh, 2013).
Alkylation Studies
It is also involved in alkylation studies, particularly in the field of organic chemistry. Studies involving dilithiated methyl- or ethyl-N-benzoyl-3-aminobutanoates show its relevance in producing enantiomerically pure 3-aminobutanoic acid derivatives, which are significant in various chemical syntheses (Seebach & Estermann, 1987).
Quantification in Gas Chromatography
The compound is also important in analytical techniques like gas chromatography, specifically in the quantification of Poly(3-hydroxybutyrate) (PHB), a biopolymer. Understanding the parameters affecting PHB quantification is essential for its application in various fields, including biodegradable materials and medical research (Jan et al., 1995).
properties
IUPAC Name |
[(3S)-4-benzoyloxy-3-hydroxy-3-methylbutyl] benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20O5/c1-19(22,14-24-18(21)16-10-6-3-7-11-16)12-13-23-17(20)15-8-4-2-5-9-15/h2-11,22H,12-14H2,1H3/t19-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYMPQMBBIHCXST-IBGZPJMESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCOC(=O)C1=CC=CC=C1)(COC(=O)C2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@](CCOC(=O)C1=CC=CC=C1)(COC(=O)C2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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